Cas no 343374-50-5 (N-Phenylcarbamic acid [5-(2-chlorophenyl)-3-isoxazolyl]methyl ester)

• Product Name: N-Phenylcarbamic acid [5-(2-chlorophenyl)-3-isoxazolyl]methyl ester
• CAS No: 343374-50-5
• MF: C₁₇H₁₃ClN₂O₃
• MW: 328.74972319603
• CID: 5025561
• Update Time: 2023-08-25

N-Phenylcarbamic acid [5-(2-chlorophenyl)-3-isoxazolyl]methyl ester Chemical and Physical Properties

Names and Identifiers

• [5-(2-chlorophenyl)-1,2-oxazol-3-yl]methyl N-phenylcarbamate
• SMR000179153
• MLS000326567
• [5-(2-chlorophenyl)-3-isoxazolyl]methyl N-phenylcarbamate
• N-phenylcarbamic acid [5-(2-chlorophenyl)-3-isoxazolyl]methyl ester
• BDBM42515
• cid_1481087
• REGID_for_CID_1481087
• HMS2191J17
• Q27209975
• N-phenylcarbamic acid [5-(2-chlorophenyl)isoxazol-3-yl]methyl ester
• N-Phenylcarbamic acid [5-(2-chlorophenyl)-3-isoxazolyl]methyl ester

• Inchi： 1S/C17H13ClN2O3/c18-15-9-5-4-8-14(15)16-10-13(20-23-16)11-22-17(21)19-12-6-2-1-3-7-12/h1-10H,11H2,(H,19,21)
• InChI Key： UITGCCIJHSVLSQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=CC(COC(NC2C=CC=CC=2)=O)=NO1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 390
• XLogP3: 3.8
• Topological Polar Surface Area: 64.4